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Compound of Interest

Compound Name: Fingolimod

Cat. No.: B1672674

For Immediate Implementation by Researchers, Scientists, and Drug Development
Professionals

Fingolimod is a potent compound that requires meticulous handling and disposal to ensure
the safety of laboratory personnel and the protection of the environment. Adherence to these
procedural guidelines is essential for maintaining a safe and compliant research environment.
Fingolimod is classified as a hazardous substance, primarily due to its potential for
environmental toxicity and its pharmacological activity.[1]

Core Disposal Principles

Proper disposal of Fingolimod and its associated waste must always be conducted in
accordance with local, state, and federal regulations.[1][2][3] It is categorized as an
environmentally hazardous substance and is very toxic to aquatic life with long-lasting effects.
[1] Therefore, under no circumstances should Fingolimod or its waste be discharged into the
sewer system or disposed of with regular laboratory trash.

Step-by-Step Disposal Protocol

¢ Segregation and Collection:

o All solid waste contaminated with Fingolimod, including unused product, contaminated
personal protective equipment (PPE) such as gloves and lab coats, and any lab
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consumables (e.g., weigh boats, pipette tips), must be collected in a dedicated, clearly
labeled, and sealed hazardous waste container.

o Liquid waste containing Fingolimod should be collected in a separate, leak-proof, and
clearly labeled hazardous waste container.

o Contaminated packaging should be treated as hazardous waste and disposed of in the
same manner as the product itself.

o Waste Container Labeling:

o All waste containers must be accurately labeled with the words "Hazardous Waste," the
name "Fingolimod," and any other identifiers required by your institution's environmental
health and safety (EHS) department.

e Storage:

o Store hazardous waste containers in a designated, secure area away from general
laboratory traffic.

o Ensure that the storage area is well-ventilated and that incompatible waste streams are
segregated.

» Final Disposal:

o The ultimate disposal of Fingolimod waste must be handled by a licensed chemical waste
disposal contractor.

o The recommended methods of disposal are controlled incineration at a permitted facility,
preferably with flue gas scrubbing, or transport to a licensed chemical destruction plant.

e Spill Management:

o In the event of a spill, cordon off the area and wear appropriate PPE, including gloves, a
lab coat, and eye protection.

o For small spills of solid Fingolimod, carefully sweep up the material and place it in a
labeled hazardous waste container.
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o For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in the hazardous waste container.

o The non-recoverable remainder of a spill can be decontaminated by washing the area with

a sodium hypochlorite solution.

Quantitative Hazard Information

Hazard Classification Description Citation

UN Number UN 3077

9 (Miscellaneous hazardous
Hazard Class ]
materials)

Packing Group 1]

] Very toxic to aquatic life with
Environmental Hazard )
long lasting effects.

Experimental Protocols Cited

The disposal procedures outlined are based on standard hazardous waste management
protocols and information derived from Safety Data Sheets (SDS) for Fingolimod. No specific
experimental protocols for disposal were cited in the provided search results beyond the
general guidelines for chemical waste.
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Caption: Fingolimod Waste Disposal Workflow.

By strictly following these procedures, your laboratory can ensure the safe and environmentally
responsible disposal of Fingolimod, fostering a culture of safety and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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